Cas no 1179361-53-5 (Benzyl 2-propylpiperazine-1-carboxylate hydrochloride)

• Product Name: Benzyl 2-propylpiperazine-1-carboxylate hydrochloride
• CAS No: 1179361-53-5
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• MDL: MFCD11101340
• CID: 836438
• PubChem ID: 45073238
• Update Time: 2025-06-07

Benzyl 2-propylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-propylpiperazine-1-carboxylate hydrochloride
• 1-N-CBZ-2-N-PROPYLPIPERAZINE-HCl
• 1-n-cbz-2-n-propylpiperazine hydrochloride
• AK-42118
• FT-0083961
• FT-0660118
• KB-144342
• MolPort-003-983-089
• (R)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride
• Benzyl2-propylpiperazine-1-carboxylatehydrochloride
• AKOS015924312
• (S)-Benzyl 2-propylpiperazine-1-carboxylate hydrochloride
• Benzyl 2-propyl-1-piperazinecarboxylate hydrochloride (1:1)
• benzyl 2-propylpiperazine-1-carboxylate;hydrochloride
• 1217693-52-1
• DTXSID60662688
• 1179361-53-5
• DB-061172
• Benzyl 2-propylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• SB48105

• MDL： MFCD11101340
• Inchi： 1S/C15H22N2O2.ClH/c1-2-6-14-11-16-9-10-17(14)15(18)19-12-13-7-4-3-5-8-13;/h3-5,7-8,14,16H,2,6,9-12H2,1H3;1H
• InChI Key： ZKELFSSEDAZDDR-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCNCC1CCC)=O

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Benzyl 2-propylpiperazine-1-carboxylate hydrochloride

Comprehensive Overview of Benzyl 2-propylpiperazine-1-carboxylate hydrochloride (CAS No. 1179361-53-5)

Benzyl 2-propylpiperazine-1-carboxylate hydrochloride (CAS No. 1179361-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This piperazine derivative is widely studied for its potential applications in drug discovery and development. The compound's unique structural features, including the benzyl and propyl moieties, contribute to its versatility in synthetic chemistry and medicinal applications.

Researchers and industry professionals frequently search for terms like "piperazine derivatives," "carboxylate salts in pharmaceuticals," and "CAS 1179361-53-5 applications," reflecting the growing interest in this compound. Its relevance is further highlighted by its potential role in addressing modern healthcare challenges, such as the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility, making it particularly valuable in formulation studies.

The synthesis of Benzyl 2-propylpiperazine-1-carboxylate hydrochloride involves multi-step organic reactions, often starting with the protection of the piperazine ring followed by selective functionalization. This process is a topic of interest for chemists exploring "efficient synthetic routes for piperazine derivatives." The compound's stability under various conditions also makes it a candidate for further derivatization, aligning with trends in "green chemistry" and sustainable synthesis methods.

In the context of drug discovery, Benzyl 2-propylpiperazine-1-carboxylate hydrochloride is often investigated for its pharmacokinetic properties. Questions like "How does the benzyl group affect bioavailability?" or "What are the metabolic pathways of piperazine carboxylates?" are commonly explored in scientific literature. These inquiries underscore the compound's importance in optimizing drug candidates for better efficacy and safety profiles.

Beyond pharmaceuticals, this compound is also relevant in material science, particularly in the design of functionalized polymers. Searches for "piperazine-based polymers" and "carboxylate-modified materials" often intersect with studies involving CAS No. 1179361-53-5. Its ability to act as a building block for advanced materials highlights its interdisciplinary appeal.

Quality control and analytical characterization of Benzyl 2-propylpiperazine-1-carboxylate hydrochloride are critical for ensuring its suitability in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, addressing common queries like "How to validate the purity of piperazine derivatives?" These analytical methods align with industry standards and regulatory requirements, ensuring reproducibility and reliability.

In summary, Benzyl 2-propylpiperazine-1-carboxylate hydrochloride (CAS No. 1179361-53-5) represents a compound of broad scientific and industrial significance. Its applications span drug development, material science, and synthetic chemistry, making it a focal point for ongoing research. By addressing trending topics like "sustainable synthesis" and "bioavailability optimization," this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.